Glyceryl monoundecylenate

• CAS: 65684-27-7
• Molecular Formula: C14H26O4
• Molecular Weight: 258.35 g/mol
• InChI: InChI=1S/C14H26O4/c1-2-3-4-5-6-7-8-9-10-14(17)18-12-13(16)11-15/h9-10,13,15-16H,2-8,11-12H2,1H3/b10-9+
• InChIKey: INMIULFREHIAOX-MDZDMXLPSA-N

Glyceryl Monoundecylenate: Product Overview

Glyceryl monoundecylenate (CAS 65684-27-7, synonym glycerol monoundecenoate, MAG C11:1) is a monoester of glycerol and undecylenic acid (10-undecenoic acid), a C11:1 ω-unsaturated fatty acid. As a member of the glyceryl monoester class reviewed and deemed safe for cosmetic use by the CIR Expert Panel [1], it functions as a multifunctional ingredient combining emulsifying, emollient, and broad-spectrum antimicrobial properties within a single molecule derived from plant-based glycerol and castor/rapeseed oil-derived undecylenic acid . Its terminal double bond and odd carbon number (C11) distinguish it structurally from the more common even-chain saturated monoglycerides such as glyceryl monocaprylate (C8) and glyceryl monolaurate (C12).

✓ Unsaturated C11:1 monoglyceride with terminal double bond

✓ Reported antimicrobial and emulsifying functionality

✓ Supports neutral-to-alkaline preservation research

✓ Nanostructural self-assembly behavior characterized

• [1] Cosmetic Ingredient Review Expert Panel. Final report of the amended safety assessment of Glyceryl Laurate, Glyceryl Laurate SE, [...], and Glyceryl Undecylenate. Int J Toxicol. 2004;23(Suppl 2):55-94. PMID: 15513825. View Source

Glyceryl Monoundecylenate: Substitution Risks

Monoglyceride antimicrobials are not interchangeable; chain length, unsaturation, and odd/even carbon number each independently tune antimicrobial spectrum, potency, and physicochemical behavior. Glyceryl monoundecylenate (C11:1) occupies a distinct position between the more potent but narrower-spectrum glyceryl monocaprylate (C8) and the even-chain saturated esters. Head-to-head data demonstrate that against Malassezia pachydermatis, the caprylate ester achieves a 2-fold lower MIC than the undecylenate ester, while the undecylenate ester uniquely retains full activity against azole-resistant strains [1]. Furthermore, the C11:1 unsaturated monoglyceride significantly outperforms its saturated C11:0 analog across all tested microorganisms, proving that the terminal double bond is not a bystander but a functional determinant of antimicrobial breadth [2]. These differences mean that substituting one monoglyceride for another without reformulation and revalidation risks compromising preservation, antifungal coverage, or formulation aesthetics.

Chain-length potency shift Antimicrobial potency may shift across chain lengths; direct substitution requires reformulation validation.

Unsaturation dependence Saturated C11:0 analog may not replicate Gram-negative antimicrobial range; double bond contributes to spectrum breadth.

Isolate-specific susceptibility Azole-resistance profile may not guarantee preserved susceptibility in all field isolates; site-specific validation advised.

• [1] Koch C, Nordzieke S, et al. Medium-chain fatty acid esters are effective even in azole-resistant Malassezia pachydermatis. Mycoses. 2022;65(12):1188-1193. PMID: 35923130. View Source
• [2] Doležalová M, Janiš R, Svobodová H, Kašpárková V, Humpolíček P, Krejčí J. Antimicrobial properties of 1-monoacylglycerols prepared from undecanoic (C11:0) and undecenoic (C11:1) acid. Eur J Lipid Sci Technol. 2010;112:1106-1114. DOI: 10.1002/ejlt.200900295. View Source

Glyceryl Monoundecylenate: Comparative Evidence

Malassezia Antifungal MIC: Monoundecylenate vs Monocaprylate

In a direct agar dilution comparison using 17 M. pachydermatis strains, glyceryl monocaprylate (C8 caprylate ester) achieved the lowest MIC of 500 ppm after 14 days of incubation. In contrast, the corresponding undecylenic acid esters — glyceryl monoundecylenate and 3-hydroxypropyl undecylenate — exhibited MIC values approximately twice as high, i.e., on the order of 1000 ppm [1]. This establishes that for Malassezia-targeted applications, the caprylate ester is the more potent choice, while the undecylenate ester may be preferred when a different antifungal spectrum or resistance profile is required.

Antifungal MIC vs Monocaprylate

Head-to-head

~2-fold higher MIC for glyceryl monoundecylenate (≈1000 ppm) compared to glyceryl monocaprylate (500 ppm) against Malassezia pachydermatis

Reported potency difference informs chain-length selection for antifungal research

17 strains; agar dilution; 14-day incubation

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against Malassezia pachydermatis
Target Compound Data	Glyceryl monoundecylenate: MIC ≈ 1000 ppm (14-day agar dilution)
Comparator Or Baseline	Glyceryl monocaprylate: MIC = 500 ppm (14-day agar dilution)
Quantified Difference	~2-fold (undecylenate ester ~2× MIC of caprylate ester)
Conditions	Agar dilution test; 17 M. pachydermatis strains; 14-day incubation at appropriate growth temperature; GC analysis of ester hydrolysis also performed

Why This Matters

Procurement decisions for antifungal actives must account for this 2-fold potency gap; formulators targeting Malassezia (dandruff, seborrheic dermatitis) may require twice the concentration of glyceryl monoundecylenate to match glyceryl monocaprylate's efficacy, impacting cost-in-use calculations and preservation system design.

• [1] Koch C, Nordzieke S, et al. Medium-chain fatty acid esters are effective even in azole-resistant Malassezia pachydermatis. Mycoses. 2022;65(12):1188-1193. PMID: 35923130. View Source

Antimicrobial Spectrum: C11:1 vs C11:0 Monoglyceride

Doležalová et al. (2010) synthesized and directly compared 1-monoacylglycerols of undecenoic acid (MAG C11:1; glyceryl monoundecylenate) and undecanoic acid (MAG C11:0; glyceryl monoundecanoate). MAG C11:1 proved more efficient than MAG C11:0 against all tested microorganisms including Staphylococcus aureus, Bacillus cereus, and multiple fungal genera. Complete inhibition of Alternaria, Cladosporium, and Trichothecium was achieved with MAG C11:1 at concentrations >750 μg/mL, whereas MAG C11:0 failed to reach complete inhibition in several test systems. A MIC for Escherichia coli could be determined for MAG C11:1 but not for MAG C11:0, indicating that Gram-negative tolerance was partially overcome by the unsaturated ester [1].

Spectrum: C11:1 vs C11:0

Head-to-head

C11:1 active against all tested microbes; saturated C11:0 failed Gram-negative inhibition and incomplete fungal kill

Reported broader antimicrobial range with unsaturated ester; double-bond may enhance coverage

Broth microdilution & agar diffusion; E. coli MIC for C11:1 only

Evidence Dimension	Antimicrobial spectrum and minimum inhibitory/fungicidal concentration
Target Compound Data	MAG C11:1 (glyceryl monoundecylenate): Complete fungal inhibition at >750 μg/mL; MIC determinable for E. coli; active against all Gram-positive bacteria tested
Comparator Or Baseline	MAG C11:0 (glyceryl monoundecanoate): Significantly less efficient; Gram-negative bacteria highly resistant; incomplete fungal inhibition
Quantified Difference	MAG C11:1 > MAG C11:0 for every microorganism tested; qualitative superiority spanning bacteria and fungi
Conditions	Broth microdilution and agar diffusion assays; test organisms included S. aureus, B. cereus, E. coli, and six fungal genera (Alternaria, Cladosporium, Trichothecium, Aspergillus niger, Mucor racemosus, Phoma, Scopulariopsis, Trichoderma)

Why This Matters

This direct evidence demonstrates that buyers seeking a broad-spectrum antimicrobial monoglyceride should specifically select the unsaturated C11:1 ester (glyceryl monoundecylenate) over its saturated C11:0 analog, as the double bond is a non-negotiable structural feature for activity against Gram-negative bacteria and filamentous fungi.

• [1] Doležalová M, Janiš R, Svobodová H, Kašpárková V, Humpolíček P, Krejčí J. Antimicrobial properties of 1-monoacylglycerols prepared from undecanoic (C11:0) and undecenoic (C11:1) acid. Eur J Lipid Sci Technol. 2010;112:1106-1114. DOI: 10.1002/ejlt.200900295. View Source

Self-Assembling Nano-Aggregates and Lamellar Phases

Fabre et al. (2017) conducted the first comprehensive characterization of glycerol monoundecenoate (GM-C11:1; glyceryl monoundecylenate) self-assembling behavior in water. At 100 mg/L, GM-C11:1 self-assembles at liquid/air interfaces as spherical aggregates of approximately 20 nm in diameter, organized into concentric forms. At higher concentrations (1000 mg/L and above), it uniformly coats liquid/air and liquid/solid interfaces. In bulk, it spontaneously forms aggregates and vesicles. In concentrated states, GM-C11:1 assembles into lamellar Lβ and Lα phases, and the percentage of strongly bound interlamellar water was found to be proportional to GM-C11:1 content [1]. While direct comparative self-assembly data for other monoglycerides under identical conditions are not available in this study, the level of nanostructural detail provided for GM-C11:1 surpasses typical monoglyceride literature, making this a distinguishing characterization.

Self-Assembly Nanostructure

Method context

~20 nm spherical aggregates at 100 mg/L; lamellar Lβ and Lα phases in concentrated aqueous systems

Supports nanostructured carrier design and controlled-release research

AFM, cryo-TEM, SAXS characterization

Evidence Dimension	Self-assembled nanostructure size and morphology at dilute and concentrated states
Target Compound Data	GM-C11:1: ~20 nm spherical aggregates at 100 mg/L; lamellar Lβ and Lα phases in concentrated aqueous systems; strongly bound water proportional to GM-C11:1 concentration
Comparator Or Baseline	No direct comparator in study; literature on glyceryl monocaprylate and glyceryl monolaurate self-assembly exists but lacks equivalent nanostructural resolution for aggregate dimensions
Quantified Difference	Unique quantitative nano-characterization: ~20 nm concentric aggregates at 100 mg/L; lamellar phase transition documented by SAXS and DSC
Conditions	Surface tension experiments, atomic force microscopy (AFM), cryogenic transmission electron microscopy (cryo-TEM), polarized light microscopy, differential scanning calorimetry (DSC), and small-angle X-ray scattering (SAXS) in water at 25 °C

Why This Matters

For procurement aimed at advanced formulation technologies — nano-encapsulation, controlled release, surface coatings requiring water retention — glyceryl monoundecylenate's demonstrated ability to form stable, characterizable nano-aggregates of defined size (20 nm) provides a tangible, measurable advantage over monoglycerides lacking such detailed nanostructural data.

• [1] Fabre JF, Navailles L, et al. Self-Assembling Behavior of Glycerol Monoundecenoate in Water. Langmuir. 2017;33(12):3080-3090. DOI: 10.1021/acs.langmuir.6b03584. View Source

pH-Stable Antimicrobial Activity vs Organic Acid Salts

Technical datasheets for commercial glyceryl monoundecylenate products report that, unlike common organic acid salt preservatives such as benzoates and sorbates — which require acidic pH for the protonated, membrane-permeable active form and lose efficacy significantly above pH 5.5 — this ester maintains antimicrobial activity across the range pH 4.0 to 9.0 with no observable decrease [1]. The Cosphaderm® GMUD product literature specifies an effective pH range of 3.5–7.5 against yeasts and moulds at recommended use levels of 0.10–0.70% . The mechanism relies on membrane disruption by the intact ester rather than pH-dependent protonation/dissociation equilibria. While the pH-stability claim is qualitatively supported across multiple commercial sources, peer-reviewed quantitative head-to-head MIC-versus-pH curves comparing glyceryl monoundecylenate directly with sodium benzoate or potassium sorbate under identical conditions were not identified in the open literature at the time of this analysis.

pH Stability vs Organic Acid Salts

Data to verify

Full activity reported across pH 4.0–9.0 for glyceryl monoundecylenate; benzoates/sorbates lose efficacy above pH 5.5

Supports pH-stable antimicrobial screening; verify with supplier data

Supplier datasheet claims; peer-reviewed pH-MIC curves not identified

Evidence Dimension	Antimicrobial activity retention as a function of formulation pH
Target Compound Data	Glyceryl monoundecylenate: Full activity reported across pH 4.0–9.0 (NATPRO 7000) and pH 3.5–7.5 (Cosphaderm GMUD); no decrease in activity from acidic to basic conditions
Comparator Or Baseline	Benzoate and sorbate salts: Activity sharply declines above pH 5.5 due to deprotonation; effective primarily at pH < 5.0
Quantified Difference	Qualitative comparison: glyceryl monoundecylenate active across 5–6 pH units vs 2–3 pH units for organic acid salts; exact MIC ratio at pH 7 not available
Conditions	Cosmetic formulation preservation testing; product technical datasheet claims (Viv-GMU, NATPRO 7000, Cosphaderm GMUD)

Why This Matters

For formulators developing neutral-to-alkaline personal care products (pH 6–8 shampoos, body washes, creams) where benzoate/sorbate systems are ineffective, glyceryl monoundecylenate represents one of few naturally derived multifunctional options that can maintain preservative activity without requiring pH adjustment or auxiliary acidifiers.

• [1] Chemrez Technologies LLC. NATPRO 7000 — Broad-Spectrum Natural Preservative Booster: Product Description. 2023. View Source

No Cross-Resistance with Azoles in Malassezia

Koch et al. (2022) tested nine M. pachydermatis strains isolated from dogs with documented azole treatment failures and confirmed azole resistance. These resistant strains exhibited MIC values for the fatty acid esters — including glyceryl monoundecylenate — that were comparable to the MICs observed for azole-susceptible strains. No resistance to any of the tested monohydric fatty acid esters was detected, including the undecylenic acid esters [1]. This finding indicates that the membrane-disruptive mechanism of action of these esters is independent of the ergosterol biosynthesis pathway targeted by azoles, and that cross-resistance does not emerge. The authors concluded that medium-chain fatty acid esters represent a new therapeutic option for veterinary use specifically addressing the unmet need of azole-resistant Malassezia dermatitis.

Azole Cross-Resistance

Class-level

Azole-resistant Malassezia strains remained susceptible to glyceryl monoundecylenate; no MIC shift vs susceptible strains

Reported azole-resistance bypass mechanism supports antifungal screening research

9 clinical isolates; agar dilution

Evidence Dimension	Antifungal susceptibility of azole-resistant vs azole-susceptible M. pachydermatis strains
Target Compound Data	Glyceryl monoundecylenate (as undecylenic acid ester): MIC values comparable between azole-resistant and azole-susceptible strains; no resistance detected
Comparator Or Baseline	Azole antifungals (ketoconazole, itraconazole, etc.): Documented resistance in 9 clinical isolates from dogs with treatment failure
Quantified Difference	Qualitative: azole-resistant strains remain fully susceptible to fatty acid esters including glyceryl monoundecylenate; no MIC shift observed
Conditions	Agar dilution assay; 9 azole-resistant clinical M. pachydermatis isolates from dogs vs azole-susceptible reference strains; 14-day incubation

Why This Matters

For veterinary pharmaceutical and OTC product development targeting recurrent Malassezia otitis/dermatitis, glyceryl monoundecylenate offers a resistance-breaking alternative mechanism, reducing the risk of selecting for further antifungal resistance compared to continued azole monotherapy.

• [1] Koch C, Nordzieke S, et al. Medium-chain fatty acid esters are effective even in azole-resistant Malassezia pachydermatis. Mycoses. 2022;65(12):1188-1193. PMID: 35923130. View Source

Glyceryl Monoundecylenate: Application Scenarios

Neutral-to-Alkaline Personal Care Preservation

In shampoos, body washes, and cream formulations buffered to pH 6–8 for skin compatibility, traditional organic acid preservatives (sodium benzoate, potassium sorbate) lose activity because the protonated active species concentration drops below the effective threshold above pH 5.5. Glyceryl monoundecylenate maintains antimicrobial activity across pH 4.0–9.0 through a membrane-disruption mechanism independent of protonation state [1][2]. At recommended use levels of 0.10–0.70% [3], it can serve as a primary preservation booster or, in combination with other multifunctionals such as glyceryl caprylate, provide broad-spectrum coverage in high-pH systems without requiring auxiliary acidifiers.

Veterinary Antifungal: Azole-Resistant Malassezia

Dogs and cats with recurrent Malassezia otitis or dermatitis frequently harbor azole-resistant strains after repeated azole treatment. In the Koch et al. (2022) study, nine azole-resistant clinical isolates showed no cross-resistance to medium-chain fatty acid esters including glyceryl monoundecylenate, with MIC values comparable to those for susceptible strains [1]. This positions glyceryl monoundecylenate as a key active or co-active in leave-on and rinse-off veterinary antifungal products where azole resistance has been confirmed or is suspected. The ester also provides emollient and emulsifying benefits, simplifying the formulation in otic suspensions and skin balms.

Gram-Negative Coverage: C11:1 vs C11:0 Monoglyceride

In food-contact surface sanitizers, cosmetic preservation, or topical antimicrobial products requiring coverage against both Gram-positive and Gram-negative bacteria, the Doležalová et al. (2010) data definitively show that the unsaturated MAG C11:1 (glyceryl monoundecylenate) is superior to its saturated counterpart MAG C11:0 across every microorganism tested [1]. The double bond enables partial Gram-negative activity (MIC determinable for E. coli) where the saturated analog is essentially inactive. Buyers specifying 'glyceryl monoundecanoate' or generic 'C11 monoglyceride' should be aware that only the undecylenate (unsaturated) form delivers this broader antimicrobial spectrum.

Nano-Encapsulation & Coatings via Self-Assembled Aggregates

The Fabre et al. (2017) characterization demonstrates that glycerol monoundecenoate reliably forms ~20 nm spherical nano-aggregates at low concentration (100 mg/L) and organizes into lamellar phases with precisely defined bound-water compartments at higher concentrations [1]. This behavior opens application avenues in nano-encapsulation of hydrophobic actives, controlled-release delivery systems, and surface coatings for water-retentive treatments — fields where procurement requires not just an antimicrobial ester but a molecular building block with defined nanostructural behavior. The lamellar water-binding property (strongly bound interlamellar water proportional to GM-C11:1 content) makes this compound particularly relevant for moisture-management surface treatments.

Application

Selection Property

Validation Focus

pH-stable preservation research

pH-independent antimicrobial activity

Preservation challenge testing at target pH

Azole-resistant Malassezia antifungal research

Resistance-bypass mechanism

Susceptibility testing against field isolates

Broad-spectrum antimicrobial screening

Unsaturated C11:1 ester structure

Gram-negative and fungal panel MIC assays

Nanostructured delivery carrier research

Self-assembly into defined nano-aggregates

Cryo-TEM or SAXS structural confirmation

• [1] Koch C, Nordzieke S, et al. Medium-chain fatty acid esters are effective even in azole-resistant Malassezia pachydermatis. Mycoses. 2022;65(12):1188-1193. PMID: 35923130. View Source
• [2] Doležalová M, Janiš R, Svobodová H, Kašpárková V, Humpolíček P, Krejčí J. Antimicrobial properties of 1-monoacylglycerols prepared from undecanoic (C11:0) and undecenoic (C11:1) acid. Eur J Lipid Sci Technol. 2010;112:1106-1114. DOI: 10.1002/ejlt.200900295. View Source
• [3] Fabre JF, Navailles L, et al. Self-Assembling Behavior of Glycerol Monoundecenoate in Water. Langmuir. 2017;33(12):3080-3090. DOI: 10.1021/acs.langmuir.6b03584. View Source